Cas no 611-71-2 (D-(-)-Mandelic acid)

D-(-)-Mandelic acid (CAS 611-71-2) is an enantiomer of mandelic acid, characterized by its chiral (R)-configuration. This white crystalline solid is soluble in water and polar organic solvents, making it suitable for various synthetic and analytical applications. Its stereospecificity is advantageous in asymmetric synthesis, pharmaceutical intermediates, and chiral resolution processes. D-(-)-Mandelic acid exhibits antimicrobial properties and is employed in dermatological formulations due to its mild exfoliating effects. With a high optical purity, it serves as a valuable building block in fine chemical synthesis. The compound’s stability and well-defined stereochemistry ensure reproducibility in research and industrial applications, particularly in enantioselective reactions and drug development.
D-(-)-Mandelic acid structure
D-(-)-Mandelic acid structure
Product Name:D-(-)-Mandelic acid
CAS No:611-71-2
MF:C8H8O3
MW:152.1473
MDL:MFCD00064251
CID:38857
PubChem ID:11914
Update Time:2025-08-22

D-(-)-Mandelic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Hydroxy-2-phenylacetic acid
    • (R)-(-)-alpha-Hydroxyphenylacetic acid
    • R-(-)-mandelic acid
    • (R)-(-)-mandelic
    • (R)-Hydroxyphenylaceticacid
    • RARECHEM AL BO 1446
    • (R)-(-)-2-MANDELIC ACID
    • (R)-(-)-AMYGDALIC ACID
    • (R)-ALPHA-HYDROXYPHENYLACETIC ACID
    • R-(-)-ALPHA-HYDROXYPHENYLACETIC ACID
    • D-mandelic acid
    • D-DL-Mandelic acid
    • R-(-)-DL-Mandelic acid
    • R-DL-Mandelic acid
    • D-(-)-Mandelic Acid
    • (D)-(-)-Mandelicacid
    • (R)-(-)-Mandelic Aci
    • (R)-(-)-Mandelic acid
    • DL-Mandelic acid
    • Mandelic acid
    • D mandelic acid
    • a-Hydroxy-benzeneacetic acid
    • Hydroxy(phenyl)acetic acid
    • 2-Phenylglycolic acid
    • 2-Hydroxy-2-phenylacetic acid
    • alpha-Hydroxyphenylacetic acid
    • (R)-alpha-Hydroxy-benzeneacetic acid
    • (R)-2-Phenylglycolic acid
    • (r)-mandelic acid
    • (-)-Mandelic acid
    • D(-)-Mandelic acid
    • (2R)-2-hydroxy-2-phenylacetic acid
    • D-2-Phenylglycolic acid
    • (-)-(R)-Mandelic acid
    • R(-)-Mandelic Acid
    • (-)-alpha-Hydroxyphenylacetic acid
    • (R)-alpha-Hydroxybenzeneacetic acid
    • R-(-) Mandelic acid
    • (R)-Mandelsaeure
    • (R)-A-Hydroxyphenylacetic aci
    • Mandelicacid
    • Sertraline impurity E
    • (2R)-HYDROXYPHENYLACETIC ACID
    • R-(?)-Mandelic Acid
    • 08C65DF7-6DDF-44B3-9490-02A43D9D33C1
    • (R)-(-)-Mandelic acid, 98%
    • (R)-(-)-Mandelic acid, ReagentPlus(R), >=99%
    • Hydroxy-Phenyl-Acetic Acid Anion
    • SR-01000946767-1
    • (L)-(+)-Mandelic acid
    • Benzeneacetic acid, alpha-hydroxy-, (-)-
    • Benzeneacetic acid, alpha-hydroxy-, (alphaR)-
    • HMS553E14
    • CHEMBL292411
    • DTXCID2026523
    • cid_11914
    • AKOS005256699
    • (R)-a-Hydroxyphenylacetate
    • (R)-2-Hydroxy-2-phenylacetate
    • L-2-Hydroxy-2-phenylacetic acid
    • (r)-(-) mandelic acid
    • D-mandelic acid(R-(-)-mandelic acid)
    • Tox21_112292
    • MFCD00064251
    • CCG-266220
    • RMN
    • (R)-a-Hydroxybenzeneacetic acid
    • D70151
    • (-)-(R)alpha-hydroxybenzeneacetic acid
    • (-)-a-Hydroxyphenylacetate
    • BDBM16421
    • s9003
    • PPL7YW1M9W
    • MLS-0090888.0001
    • Sertraline impurity E, European Pharmacopoeia (EP) Reference Standard
    • (2R)-hydroxy(phenyl)acetic acid
    • (R)-Hydroxy(phenyl)acetic acid
    • (R)-.ALPHA.-HYDROXYBENZENEACETIC ACID
    • (R)-(-)- mandelic acid
    • (R)-alpha-Hydroxyphenylacetate
    • 1mcz
    • HY-Y0585
    • (2R)-2-oxidanyl-2-phenyl-ethanoic acid
    • DTXSID4046523
    • NCGC00166022-02
    • Q63390533
    • d - mandelic acid
    • Hydroxy-phenyl-acetate anion
    • IWYDHOAUDWTVEP-SSDOTTSWSA-N
    • (R)-(-)-Mandelic acid, ChiPros(R), produced by BASF, 99%
    • CAS-611-71-2
    • D,L-mandelic acid redetermination
    • AM20050151
    • (R)-(+)-mandelic acid
    • (-)-D-MANDELIC ACID
    • (2R)-2-hydroxy-2-phenyl-acetic acid
    • D-(-)-Mandelic acid, puriss., >=99.0% (T)
    • (2R)-2-hydroxy-2-phenylacetate
    • D-(?)-Mandelic acid
    • (r)(-)-mandelic acid
    • EINECS 210-276-6
    • Maybridge1_004148
    • SR-01000946767
    • (-)-(R) alpha-hydroxybenzeneacetic acid
    • (R)-a-Hydroxybenzeneacetate
    • SERTRALINE HYDROCHLORIDE IMPURITY E [EP IMPURITY]
    • (R)-alpha-Hydroxybenzeneacetate
    • Tox21_112292_1
    • UNII-PPL7YW1M9W
    • (-)-alpha-Hydroxyphenylacetate
    • Z1255390767
    • CHEBI:17656
    • D-2-Phenylglycolate
    • NCGC00166022-01
    • M0662
    • C01983
    • (R)-(-)-Mandelic acid, Vetec(TM) reagent grade, 98%
    • CS-W020074
    • (R)-A-Hydroxyphenylacetic acid
    • (2R)-hydroxy(phenyl)ethanoic acid
    • mandelic_acid
    • W-105188
    • Oprea1_502663
    • mandelic-acid
    • (2R)-Hydroxyphenylacetic Acid ((R)-Mandelic Acid)
    • DB02280
    • STR08136
    • NS00098847
    • 611-71-2
    • Mandelic acid, (R)-
    • Benzeneacetic acid, alpha-hydroxy-, (R)-
    • (r)-(-)-d-mandelic acid
    • (-)-mandelate
    • D(-)-mandelate
    • SCHEMBL165161
    • Benzeneacetic acid, .alpha.-hydroxy-, (.alpha.R)-
    • (-)-a-Hydroxyphenylacetic acid
    • HMS3650C13
    • AC-2490
    • (-)-(R)-Mandelate
    • 1mdl
    • EN300-100159
    • F1905-7046
    • Mandelic acid, D-
    • D-(-)-Mandelic acid, purum, >=98.0% (T)
    • D-(-)-Mandelic acid
    • MDL: MFCD00064251
    • Inchi: 1S/C8H8O3/c9-7(8(10)11)6-4-2-1-3-5-6/h1-5,7,9H,(H,10,11)/t7-/m1/s1
    • InChI Key: IWYDHOAUDWTVEP-SSDOTTSWSA-N
    • SMILES: O([H])[C@@]([H])(C(=O)O[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
    • BRN: 2691094

Computed Properties

  • Exact Mass: 152.04700
  • Monoisotopic Mass: 152.047344
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 152.15
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.6
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Color/Form: Powder
  • Density: 1.1677 (rough estimate)
  • Melting Point: 131-133 °C (lit.)
  • Boiling Point: 321.8°C at 760 mmHg
  • Flash Point: Fahrenheit: >374 ° f
    Celsius: >190 ° c
  • Refractive Index: -153.5 ° (C=1, H2O)
  • PH: 2.1 (60g/l, H2O, 20℃)
  • Solubility: 109.8g/l soluble
  • Water Partition Coefficient: It is partly soluble in water, freely soluble in isopropyl and ethyl alcohol.
  • Stability/Shelf Life: Stable, but light sensitive. Combustible. Incompatible with strong bases, strong oxidizing agents.
  • PSA: 57.53000
  • LogP: 0.80460
  • Sensitiveness: Light Sensitive
  • pka: 3.37(at 25℃)
  • Specific Rotation: -150 º (c=2.5, H2O)
  • Optical Activity: [α]25/D −151°, c = 1 in ethanol
  • Solubility: Soluble in water, ethanol, acetic acid, chloroform; Very soluble in ether.
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

D-(-)-Mandelic acid Security Information

  • Symbol: GHS05
  • Prompt:warning
  • Signal Word:Danger
  • Hazard Statement: H318
  • Warning Statement: P280,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:1
  • Hazard Category Code: 41
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xi
  • TSCA:Yes
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Safety Term:S24/25
  • Risk Phrases:R41

D-(-)-Mandelic acid Customs Data

  • HS CODE:2918199090
  • Customs Data:

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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Comprehensive Guide to D-(-)-Mandelic Acid (CAS No. 611-71-2): Properties, Applications, and Industry Insights

D-(-)-Mandelic Acid (CAS No. 611-71-2), a chiral aromatic alpha-hydroxy acid, is a versatile compound with significant applications in pharmaceuticals, cosmetics, and organic synthesis. Known for its enantiomeric purity, this optically active derivative of mandelic acid has garnered attention for its unique biochemical properties. As demand for enantioselective compounds grows in drug development and skincare, D-(-)-Mandelic Acid stands out as a critical building block. This guide explores its molecular characteristics, industrial uses, and answers trending questions like "Is D-(-)-Mandelic Acid safe for sensitive skin?" and "How does it compare to L-(+)-Mandelic Acid?"—topics frequently searched in Google and AI platforms.

The molecular structure of D-(-)-Mandelic Acid (C8H8O3) features a hydroxyl group adjacent to a carboxyl group on a phenyl ring, contributing to its mild exfoliating and antibacterial properties. With a melting point of 133–135°C and optical rotation [α]D20 = -156° (c=1, H2O), it is widely used in anti-aging formulations due to its ability to promote collagen synthesis. Recent studies highlight its efficacy in addressing hyperpigmentation, a top concern in cosmetic forums. Unlike harsh acids like glycolic acid, its larger molecular size ensures slower skin penetration, reducing irritation—a key advantage for sensitive skin care products.

In pharmaceuticals, CAS 611-71-2 serves as an intermediate for synthesizing antibiotics and chiral drugs. Its role in asymmetric synthesis aligns with the industry’s shift toward green chemistry, as it often reduces the need for toxic catalysts. A 2023 PubMed study noted its potential in urinary tract infection treatments, linking to searches like "natural alternatives to antibiotics." Additionally, its biodegradability makes it an eco-friendly choice, resonating with the clean beauty movement—a trending topic with 40% annual growth in Google Trends.

Quality control of D-(-)-Mandelic Acid requires HPLC or chiral chromatography to verify its enantiomeric excess (typically ≥98%). Suppliers often emphasize GMP certification and kosher status, addressing demands from regulated industries. For researchers, common queries include "solubility of D-(-)-Mandelic Acid in ethanol" (22 g/100 mL at 25°C) and "stability under UV light"—data crucial for formulation stability. Storage recommendations (2–8°C in amber bottles) reflect its sensitivity to oxidation, a detail frequently overlooked in peer discussions.

Emerging applications include food-grade preservatives, leveraging its antimicrobial action without synthetic additives. This aligns with the "clean label" trend, where searches for "natural food preservatives" rose by 70% in 2023. However, regulatory compliance varies by region; for instance, EFSA approval differs from FDA guidelines—a nuance highlighted in regulatory forums. Future research may explore its synergy with prebiotics in skincare, a hot topic in dermatology conferences.

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